Cas no 64823-14-9 (5-Bromo-6-nitroisoindoline-1,3-dione)

5-Bromo-6-nitroisoindoline-1,3-dione is a halogenated nitro-substituted isoindoline derivative, primarily utilized as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as an electrophile, making it valuable for nucleophilic substitution reactions, and its potential as a building block for heterocyclic compounds. The bromo and nitro functional groups enhance its versatility in cross-coupling reactions and further derivatization. The compound’s structural rigidity and electron-withdrawing properties contribute to its utility in designing advanced materials and bioactive molecules. It is typically handled under controlled conditions due to its sensitivity, ensuring stability and reproducibility in synthetic applications.
5-Bromo-6-nitroisoindoline-1,3-dione structure
64823-14-9 structure
Product Name:5-Bromo-6-nitroisoindoline-1,3-dione
CAS No:64823-14-9
MF:C8H3BrN2O4
MW:271.024420976639
MDL:MFCD01823761
CID:843887
PubChem ID:3836539
Update Time:2025-05-28

5-Bromo-6-nitroisoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-6-nitroisoindoline-1,3-dione
    • 1H-Isoindole-1,3(2H)-dione, 5-bromo-6-nitro-
    • 5-bromo-6-nitro-1H-Isoindole-1,3(2H)-dione
    • 5-bromo-6-nitroisoindole-1,3-dione
    • 5-Bromo-6-nitro-isoindoline-1,3-dione
    • DA-37704
    • SCHEMBL421305
    • SB64370
    • 5-BROMO-6-NITRO-2H-ISOINDOLE-1,3-DIONE
    • MFCD01823761
    • 5-BROMO-6-NITRO-ISOINDOLE-1,3-DIONE
    • AKOS005448442
    • STK378285
    • DTXSID40397108
    • 64823-14-9
    • CS1167
    • CS-0315714
    • MDL: MFCD01823761
    • Inchi: 1S/C8H3BrN2O4/c9-5-1-3-4(2-6(5)11(14)15)8(13)10-7(3)12/h1-2H,(H,10,12,13)
    • InChI Key: YLGNUZYLLNKCPD-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2C(NC(C=2C=1)=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 269.92762g/mol
  • Monoisotopic Mass: 269.92762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • Density: 2.0±0.1 g/cm3

5-Bromo-6-nitroisoindoline-1,3-dione Security Information

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